Cas no 1512464-87-7 (3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid)

• Product Name: 3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid
• CAS No: 1512464-87-7
• MF: C₁₂H₁₂F₄O₂
• MW: 264.216097831726
• CID: 5784400
• PubChem ID: 83402777
• Update Time: 2025-10-22

3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-fluoro-3-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid
• 1512464-87-7
• EN300-1973223
• 3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid

• Inchi： 1S/C12H12F4O2/c1-11(2,10(17)18)6-7-4-3-5-8(9(7)13)12(14,15)16/h3-5H,6H2,1-2H3,(H,17,18)
• InChI Key： VDRZLVRWVMRECY-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 264.07734227g/mol
• Monoisotopic Mass: 264.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid

Introduction to 3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid (CAS No. 1512464-87-7)

3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1512464-87-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluorine and trifluoromethyl substituents, which are well-known for their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The structural framework of this compound incorporates a phenyl ring modified with a fluorine atom at the 2-position and a trifluoromethyl group at the 3-position, further complemented by a branched alkyl side chain ending in a carboxylic acid functionality.

The significance of 3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid lies in its potential applications as an intermediate in the synthesis of novel therapeutic agents. The fluorine and trifluoromethyl groups are strategically positioned to influence both the electronic properties and steric environment of the molecule, making it a valuable building block for drug discovery programs. In recent years, there has been a surge in research focusing on fluorinated compounds due to their demonstrated advantages over non-fluorinated analogs in terms of bioavailability, duration of action, and resistance to metabolic degradation.

One of the most compelling aspects of 3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid is its versatility in medicinal chemistry. The presence of the carboxylic acid group allows for further functionalization via esterification, amidation, or coupling reactions, enabling the creation of diverse derivatives with tailored pharmacokinetic profiles. This flexibility has made it a focal point for researchers seeking to develop new treatments for various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases.

Recent advancements in computational chemistry have further highlighted the potential of 3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid as a lead compound. Molecular modeling studies have demonstrated that this molecule can interact effectively with biological targets such as enzymes and receptors, suggesting its suitability for developing small-molecule inhibitors. The trifluoromethyl group, in particular, has been shown to enhance binding affinity by increasing lipophilicity and reducing conformational flexibility. These findings align with broader trends in drug design where fluorinated compounds are increasingly recognized for their ability to improve drug-like properties.

The synthesis of 3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid presents unique challenges due to the sensitivity of the fluorine and trifluoromethyl substituents. However, modern synthetic methodologies have made significant strides in facilitating access to such complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols have enabled chemists to construct these intricate structures with high precision. These advancements not only enhance the accessibility of CAS No. 1512464-87-7 but also pave the way for its broader utilization in pharmaceutical research.

In clinical settings, compounds similar to 3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid have shown promise in preclinical trials as potential treatments for various diseases. For instance, fluorinated analogs have been investigated for their anti-cancer properties due to their ability to disrupt key signaling pathways involved in tumor growth and progression. While CAS No. 1512464-87-7 itself may not be currently under clinical investigation, its structural features suggest that it could serve as a valuable scaffold for developing future therapeutics.

The role of 3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid extends beyond its direct pharmacological applications. It also serves as an important tool in chemical biology studies where researchers explore the mechanisms of action of fluorinated compounds at a molecular level. By studying how this molecule interacts with biological systems, scientists can gain insights into broader principles that govern drug-receptor interactions and metabolic processes.

The future prospects for CAS No. 1512464-87-7 are promising as more research unfolds into its potential applications. As computational methods continue to evolve and synthetic techniques become more refined, access to complex fluorinated compounds like this one will likely improve even further. This accessibility will undoubtedly spur innovation across multiple disciplines within pharmaceutical science.

In summary,3-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid (CAS No. 1512464-87-7) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications as an intermediate for drug development。 Its potential as a lead compound remains highly promising，with ongoing research expected to uncover new therapeutic possibilities。 As science progresses，this molecule is poised to play an increasingly important role in shaping future treatments across various disease areas。